Cas no 64107-46-6 (2-Thiophenepropanoic acid, ethyl ester)

• Product Name: 2-Thiophenepropanoic acid, ethyl ester
• CAS No: 64107-46-6
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 1669394
• PubChem ID: 10559395
• Update Time: 2025-04-21

2-Thiophenepropanoic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenepropanoic acid, ethyl ester
• 3-(2-thienyl)propanoic acid ethyl ester
• 64107-46-6
• SCHEMBL1504839
• ethyl-2-thiophenepropionate
• ethyl 3-(thiophen-2-yl)propanoate
• ZIGQNBZKDGBLCG-UHFFFAOYSA-N
• AKOS009115075

• Inchi： 1S/C9H12O2S/c1-2-11-9(10)6-5-8-4-3-7-12-8/h3-4,7H,2,5-6H2,1H3
• InChI Key： ZIGQNBZKDGBLCG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCC(=O)OCC

Computed Properties

• Exact Mass: 184.05586
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3